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Introduction
5-Carboxycytidine (5-caC) is a modified nucleobase derived from the oxidation of 5-

methylcytosine (5mC) and is a key intermediate in the active DNA demethylation pathway. This

process is mediated by the Ten-Eleven Translocation (TET) family of dioxygenases, which

iteratively oxidize 5mC to 5-hydroxymethylcytosine (5hmC), 5-formylcytosine (5fC), and finally

5-caC. While 5-caC is a transient intermediate, its presence and levels are indicative of

dynamic epigenetic regulation and are of significant interest in various biological processes,

including development, differentiation, and disease.

This document provides a comprehensive guide to the reliable detection of 5-caC using

antibody-based methods. It includes detailed protocols for immunofluorescence, dot blot

analysis, and DNA immunoprecipitation, along with quantitative data and troubleshooting

recommendations to facilitate accurate and reproducible results.
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The enzymatic conversion of 5-methylcytosine to 5-carboxycytosine is a critical component of

the active DNA demethylation pathway. This process is initiated by the TET family of enzymes,

which play a crucial role in epigenetic reprogramming.
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Sample Preparation

Immunostaining

Visualization

Cell Culture on Coverslips

Wash with PBS

Fixation (4% PFA)

Wash with PBS

Permeabilization (Triton X-100)

Wash with PBS

Blocking (BSA)

Primary Antibody Incubation (anti-5-caC)

Wash with PBST

Secondary Antibody Incubation (Fluorophore-conjugated)

Wash with PBST

Counterstain (DAPI)

Wash with PBS

Mounting

Fluorescence Microscopy
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Sample & Membrane Preparation

Immunodetection

Signal Detection

DNA Denaturation & Neutralization

DNA Spotting

Membrane Preparation

DNA Crosslinking

Blocking

Primary Antibody Incubation (anti-5-caC)

Washing

Secondary Antibody Incubation (HRP-conjugated)

Washing

Chemiluminescent Detection

Imaging & Quantification

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15830359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DNA Preparation

Immunoprecipitation

Downstream Analysis

DNA Fragmentation (Sonication)

DNA Denaturation

IP Reaction Setup (with anti-5-caC)

Bead Capture

Washing Series

Elution

DNA Purification

Quantification

qPCR / Sequencing
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To cite this document: BenchChem. [Application Notes and Protocols for 5-Carboxycytidine
(5-caC) Antibody-Based Detection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15830359/docs#application-notes-and-protocols-for-
5-carboxycytidine-5-cac-antibody-based-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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